Cas no 26973-80-8 (7-Bromoacetylaminocephalosporanic Acid)

7-Bromoacetylaminocephalosporanic Acid is a key intermediate in the synthesis of cephalosporin antibiotics, valued for its reactive bromoacetyl group that facilitates further derivatization. This compound is particularly useful in the development of semi-synthetic cephalosporins, enabling precise modifications to enhance antimicrobial activity or pharmacokinetic properties. Its high purity and stability make it a reliable building block for pharmaceutical research and production. The bromoacetyl moiety allows for selective coupling with nucleophiles, offering flexibility in designing novel antibiotic derivatives. This intermediate is essential for advancing cephalosporin-based therapies, contributing to the development of compounds with improved efficacy and resistance profiles.

7-Bromoacetylaminocephalosporanic Acid structure

26973-80-8 structure

Product Name:7-Bromoacetylaminocephalosporanic Acid

CAS No:26973-80-8

MF:C₁₂H₁₃BrN₂O₆S

MW:393.210421323776

CID:250358

PubChem ID:12962225

Update Time:2025-06-08

7-Bromoacetylaminocephalosporanic Acid Chemical and Physical Properties

Names and Identifiers

- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-7-[(2-bromoacetyl)amino]-8-oxo-, (6R,7R)-
- 7-Bromoacetylaminocephalosporanic Acid
- Cefathiamidine Impurity 1
- (6R,7R)-3-(acetyloxymethyl)-7-[(2-bromoacetyl)amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 7a-Methyl-5,10-norethindrone
- 7a-Methyl-D5,10-norethindrone
- 7-bromoacetamidocephalosporanic acid
- 7-Mandelamidocephalosporanic acid
- LIVIAL
- LIVIELLA
- Org OD 14
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-(2-bromoacetamido)-3-(hydroxymethyl)-8-oxo-, acetate (ester)
- 26973-80-8
- 7-(2-Bromoacetamido)cephalosporanic acid
- DTXSID90514080
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[(acetyloxy)methyl]-7-[(bromoacetyl)amino]-8-oxo-, (6R,7R)-
- (6R,7R)-3-[(Acetyloxy)methyl]-7-[(2-bromoacetyl)amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- (6R,7R)-3-[(Acetyloxy)methyl]-7-(2-bromoacetamido)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 4N6P66J4H2
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[(acetyloxy)methyl]-7-[(bromoacetyl)amino]-8-oxo-, (6R-trans)-
- (6R, 7R)-3-(acetyloxymethyl)-7-[(2-bromoacetyl)amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- (6R,7R)-3-(acetoxymethyl)-7-(2-bromoacetamido)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[(acetyloxy)methyl]-7-[(2-bromoacetyl)amino]-8-oxo-, (6R,7R)-
- SCHEMBL2334986
- (6R,7R)-3-(acetoxymethyl)-7-(2-bromoacetamido)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 7-(alpha-Bromoacetamido)cephalosporanic acid
- (6R-trans)-3-[(Acetyloxy)methyl]-7-[(bromoacetyl)amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid; 7-(2-Bromoacetamido)cephalosporanic Acid;
- Inchi： 1S/C12H13BrN2O6S/c1-5(16)21-3-6-4-22-11-8(14-7(17)2-13)10(18)15(11)9(6)12(19)20/h8,11H,2-4H2,1H3,(H,14,17)(H,19,20)/t8-,11-/m1/s1
- InChI Key： VDMWZOLTJWUSJT-LDYMZIIASA-N
- SMILES： BrCC(N[C@@H]1C(N2C(C(=O)O)=C(COC(C)=O)CS[C@@H]21)=O)=O

Computed Properties

Exact Mass: 391.96800
Monoisotopic Mass: 391.96777g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 578
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 138Å²

Experimental Properties

PSA: 141.80000
LogP: 0.46120

7-Bromoacetylaminocephalosporanic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B679125-100mg	7-Bromoacetylaminocephalosporanic Acid	26973-80-8	100mg	$ 201.00	2023-09-08
TRC	B679125-1g	7-Bromoacetylaminocephalosporanic Acid	26973-80-8	1g	$ 1608.00	2023-09-08
SHENG KE LU SI SHENG WU JI SHU	sc-503954-100 mg	7-Bromoacetylaminocephalosporanic Acid,	26973-80-8	100MG	￥2,858.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-503954-100mg	7-Bromoacetylaminocephalosporanic Acid,	26973-80-8	100mg	￥2858.00	2023-09-05